Cas no 5739-38-8 (1-(4-methoxyphenyl)-3-phenylpropan-1-one)

• Product Name: 1-(4-methoxyphenyl)-3-phenylpropan-1-one
• CAS No: 5739-38-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD00025818
• CID: 1604175
• PubChem ID: 245554
• Update Time: 2024-02-29

1-(4-methoxyphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-phenylpropan-1-one
• AC1L6G4Z
• SureCN1304210
• 1-(4-methoxyphenyl)-3-phenylpropane-1-one
• 4'-METHOXY-3-PHENYLPROPIOPHENONE
• CTK1H3023
• AC1Q49P9
• NSC57613
• 1-(4-methoxyphenyl)-3-phenyl-1-propanone
• 1-(4'-methoxyphenyl)-3-phenylpropan-1-one
• AC1Q5EHB
• 1-(4'-methoxyphenyl)-3-phenylpropan-1-one 3
• 1-(4-methoxyphenyl)-3-phenyl-propan-1-one
• 4-Methoxyphenylphenethyl ketone
• NSC 57613
• MLS001195077
• SR-01000390067
• AKOS001586616
• SR-01000390067-1
• 1-(4-methoxy-phenyl)-3-phenyl-propan-1-one
• CHEMBL1540387
• MFCD00025818
• SMR000554462
• SCHEMBL1304210
• HMS2868M09
• NSC-57613
• PD148013
• 5739-38-8
• WMPHLIJZKDSFFR-UHFFFAOYSA-N
• DTXSID40288789

• MDL： MFCD00025818
• Inchi： 1S/C16H16O2/c1-18-15-10-8-14(9-11-15)16(17)12-7-13-5-3-2-4-6-13/h2-6,8-11H,7,12H2,1H3
• InChI Key： WMPHLIJZKDSFFR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.51070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones